Disodium;oxo(113C)methanediolate

• Molecular Formula: CNa2O3
• Molecular Weight: 106.981 g/mol
• IUPAC Name: disodium;oxo(113C)methanediolate
• InChI: InChI=1S/CH2O3.2Na/c2-1(3)4;;/h(H2,2,3,4);;/q;2*+1/p-2/i1+1
• InChI Key: CDBYLPFSWZWCQE-GOCMCNPZSA-L
• Isomeric SMILES: [13C](=O)([O-])[O-].[Na+].[Na+]
• Canonical SMILES: C(=O)([O-])[O-].[Na+].[Na+]
• Pictograms: Irritant

Description

Disodium;oxo(113C)methanediolate, systematically named sodium carbonate-13C, is the isotopically labeled sodium salt of the carbonate anion. Its molecular formula is Na₂¹³CO₃, where the carbon atom in the carbonate ion is replaced with the stable isotope carbon-13 (¹³C). This compound is primarily utilized in nuclear magnetic resonance (NMR) spectroscopy, metabolic tracing studies, and analytical chemistry due to its isotopic purity, which minimizes signal interference in ¹³C-NMR applications .

Key properties include:

• Molecular weight: ~107.0 g/mol (calculated for Na₂¹³CO₃).
• Isotopic purity: ≥98 atom% ¹³C .
• Solubility: High in water (inferred from unlabeled Na₂CO₃ solubility: 21.6 g/100 mL at 20°C).

Comparison with Similar Compounds

Research Implications

• Metabolic Studies : Isotopic labeling (e.g., ¹³C) enables precise tracking of carbon flux in biological systems, as seen in plant metabolism studies using ¹⁴C-labeled oxalic acid .
• Material Science: Cadmium oxalate’s stability in non-polar environments makes it valuable in semiconductor synthesis .
• Analytical Chemistry: The high isotopic purity of sodium carbonate-13C ensures accuracy in quantitative NMR, reducing background noise .